BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Solubility Profile of 2-Amino-3-
nitropyridine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Amino-3-nitropyridine

Cat. No.: B1266227

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data for 2-
Amino-3-nitropyridine (CAS No. 4214-75-9), a key intermediate in the synthesis of various
pharmaceutical and agrochemical compounds. This document is intended to be a valuable
resource for researchers and professionals involved in drug development and chemical
synthesis, offering insights into the solubility characteristics of this compound.

Physicochemical Properties

2-Amino-3-nitropyridine is a yellow crystalline solid.[1] Key physicochemical properties are
summarized in the table below.

Property Value Reference
Molecular Formula CsHsN3O:2 [1]
Molecular Weight 139.11 g/mol [1]

Melting Point 163-165 °C

Boiling Point 335.5 °C (estimated) [1]
Appearance Yellow crystalline solid [1]
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Solubility Data

The solubility of 2-Amino-3-nitropyridine has been qualitatively described in several common
solvents. Quantitative data, however, is limited in publicly available literature. The following
tables summarize the existing solubility information.

litat lubil

Solvent Solubility Reference
Water Soluble [1]

Ethanol Soluble [1]
Chloroform Soluble [1]
Common Organic Solvents Soluble

Quantitative Solubility

A single quantitative solubility value has been reported, although the specific solvent and
temperature conditions were not fully detailed.

Solubility Solvent Temperature Reference

3g/L Not Specified Not Specified

Experimental Protocol for Solubility Determination

While extensive experimental data for 2-Amino-3-nitropyridine is not available, a standard
and reliable method for determining the solubility of similar compounds is the isothermal shake-
flask method. The following protocol is adapted from established methodologies for pyridine
derivatives and is recommended for generating precise solubility data for 2-Amino-3-
nitropyridine.

Isothermal Shake-Flask Method

This gravimetric method is widely accepted for determining the equilibrium solubility of a solid
in a liquid solvent.
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Materials and Equipment:

2-Amino-3-nitropyridine (high purity)

Selected solvents (e.g., water, ethanol, methanol, chloroform, acetone, ethyl acetate)

Analytical balance (£0.1 mg)

Thermostatic shaker or water bath with temperature control (0.1 °C)

Vials with airtight seals

Syringe filters (e.g., 0.45 um PTFE or nylon)

High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer
for concentration analysis

Procedure:

Sample Preparation: Add an excess amount of solid 2-Amino-3-nitropyridine to a series of
vials, ensuring there is undissolved solid at equilibrium.

Solvent Addition: Add a known volume or mass of the desired solvent to each vial.

Equilibration: Seal the vials and place them in a thermostatic shaker set to the desired
temperature. Agitate the mixtures for a predetermined time (e.g., 24-72 hours) to ensure
equilibrium is reached. It is crucial to perform preliminary experiments to determine the time
required to reach equilibrium.

Phase Separation: Once equilibrium is achieved, stop the agitation and allow the vials to rest
in the thermostatic bath for a sufficient period (e.g., 2-4 hours) to allow the undissolved solid
to settle.

Sample Withdrawal and Filtration: Carefully withdraw a sample from the clear supernatant of
each vial using a pre-heated or pre-cooled syringe to match the experimental temperature.
Immediately filter the sample through a syringe filter to remove any undissolved
microcrystals.
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e Analysis: Accurately dilute the filtered solution with a suitable solvent. Determine the
concentration of 2-Amino-3-nitropyridine in the diluted solution using a calibrated analytical
method such as HPLC or UV-Vis spectrophotometry.

o Calculation of Solubility: The solubility (S) can be calculated using the following formula:
S =(C x V x DF) / m_solvent
Where:
o C is the concentration of the diluted solution
o Vis the volume of the diluted solution
o DF is the dilution factor
o m_solvent is the mass of the solvent used

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the isothermal shake-flask method for
solubility determination.
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Caption: Workflow for the isothermal shake-flask solubility determination method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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